Cas no 66117-32-6 (2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER)

2-Thiophenecarboxylic acid, 4-nitro-, ethyl ester is a nitro-substituted thiophene derivative with significant utility in organic synthesis and pharmaceutical intermediates. The compound features a carboxylic acid ester group at the 2-position and a nitro group at the 4-position of the thiophene ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. Its structural properties make it valuable for constructing heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. The ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, making it a versatile building block in medicinal and materials chemistry.

2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER structure

66117-32-6 structure

Product Name:2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER

CAS No:66117-32-6

MF:C₇H₇NO₄S

MW:201.199780702591

CID:3279050

PubChem ID:12380975

Update Time:2025-11-02

2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER
- Ethyl 4-nitrothiophene-2-carboxylate
- SCHEMBL2992084
- ethyl4-nitrothiophene-2-carboxylate
- 66117-32-6
- CFNYYCSQRYKZID-UHFFFAOYSA-N
- Inchi： 1S/C7H7NO4S/c1-2-12-7(9)6-3-5(4-13-6)8(10)11/h3-4H,2H2,1H3
- InChI Key： CFNYYCSQRYKZID-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)SC=C([N+]([O-])=O)C=1

Computed Properties

Exact Mass: 201.00957888Da
Monoisotopic Mass: 201.00957888Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 100Å²

2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740164-1g	Ethyl 4-nitrothiophene-2-carboxylate	66117-32-6	98%	1g	￥3808.00	2024-05-04

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